N-(4-Methoxy-1,1-dioxothiolan-3-yl)prop-2-enamide

• IUPAC Name: N-(4-methoxy-1,1-dioxothiolan-3-yl)prop-2-enamide
• InChI: InChI=1S/C8H13NO4S/c1-3-8(10)9-6-4-14(11,12)5-7(6)13-2/h3,6-7H,1,4-5H2,2H3,(H,9,10)
• InChI Key: QCKDHONDTPSFNN-UHFFFAOYSA-N
• Canonical SMILES: COC1CS(=O)(=O)CC1NC(=O)C=C
• Molecular Formula: C8H13NO4S
• Molecular Weight: 219.26 g/mol
• CAS No.: 2005604-86-2

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the compound’s molecular geometry, the lengths and types of chemical bonds, and the compound’s overall molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reagents and conditions that cause the compound to react, the mechanism of the reaction, and the products of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, and stability. It could also involve looking at the compound’s chemical properties, such as its acidity or basicity.

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve looking at the compound’s pharmacodynamics (what the drug does to the body) and pharmacokinetics (what the body does to the drug).

Safety and Hazards

This involves looking at the compound’s toxicity, potential for causing an allergic reaction, and environmental impact. It could also involve studying the compound’s behavior in the body and its potential for causing side effects.

Future Directions

This could involve suggesting further studies that could be done to learn more about the compound. For example, if the compound has shown promise as a drug, future studies could involve testing the compound in clinical trials.